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Compound of Interest

Compound Name:
[Lys5,MeLeu9,Nle10]Neurokinin

A(4-10)

Cat. No.: B12399192 Get Quote

For Immediate Reference: Treat [Lys5,MeLeu9,Nle10]Neurokinin A(4-10) as a hazardous

chemical waste. Due to its biological activity as a potent and selective NK2 receptor agonist, all

waste materials, including the pure compound, solutions, and contaminated labware, require

careful handling and disposal to prevent unintended environmental exposure and ensure

personnel safety.

This document provides comprehensive guidance for the safe disposal of

[Lys5,MeLeu9,Nle10]Neurokinin A(4-10), a synthetic peptide used in laboratory research.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

complying with institutional and regulatory standards.

Hazard Identification and Risk Assessment
[Lys5,MeLeu9,Nle10]Neurokinin A(4-10) is a potent analog of Neurokinin A. While specific

toxicity data is limited, it is known to be a highly selective NK2 receptor agonist with an IC50 of

6.1 nM. It has demonstrated prokinetic activity, inducing smooth muscle contraction in various

tissues.[1] In animal studies, it has been shown to elicit urination, defecation, and hypotension.

[1][2] Therefore, it must be handled as a biologically active and potentially hazardous

substance.

Key Hazards:
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Biological Activity: As a potent peptide agonist, accidental exposure could have

pharmacological effects.

Unknown Toxicity: Comprehensive toxicological data is unavailable, warranting a cautious

approach.[3]

Chemical Hazards: The compound may be supplied as a trifluoroacetate salt, and may be

dissolved in solvents such as acetonitrile or water with 0.1% trifluoroacetic acid, which have

their own associated hazards.[3]

Personal Protective Equipment (PPE)
Standard laboratory PPE must be worn at all times when handling

[Lys5,MeLeu9,Nle10]Neurokinin A(4-10) and its associated waste.

PPE Item Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Chemical safety glasses or goggles.

Lab Coat Standard laboratory coat.

Respiratory
Use in a well-ventilated area. A respirator may

be necessary if creating aerosols.

Waste Segregation and Collection
Proper segregation of waste is essential to ensure safe and compliant disposal.
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Waste Stream Collection Container

Unused or Expired Solid Peptide
Original vial, placed in a clearly labeled, sealed

container for hazardous chemical waste.

Aqueous Solutions Containing the Peptide

A dedicated, sealed, and clearly labeled

container for hazardous aqueous chemical

waste.

Contaminated Labware (e.g., pipette tips, vials)
Puncture-resistant container labeled as

hazardous solid chemical waste.

Contaminated PPE (e.g., gloves) Designated hazardous waste bag.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

contamination.

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Don Appropriate PPE: Before cleaning, ensure you are wearing the required personal

protective equipment.

Contain the Spill:

For solid spills, carefully sweep up the material and place it in a sealed container for

disposal. Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent such as vermiculite or sand.

Decontaminate: Once the spilled material is collected, decontaminate the area with a

suitable laboratory disinfectant or detergent, followed by a thorough rinse with water.

Dispose of Cleanup Materials: All materials used for cleanup, including absorbent and

contaminated PPE, must be disposed of as hazardous chemical waste.

Disposal Workflow
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The following diagram illustrates the step-by-step process for the proper disposal of

[Lys5,MeLeu9,Nle10]Neurokinin A(4-10).
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Caption: Disposal workflow for [Lys5,MeLeu9,Nle10]Neurokinin A(4-10).

Final Disposal
All collected waste containing [Lys5,MeLeu9,Nle10]Neurokinin A(4-10) must be disposed of

through your institution's Environmental Health and Safety (EHS) office. Do not dispose of this

chemical down the drain or in regular trash. Ensure all waste containers are properly labeled

with the chemical name and associated hazards.

Disclaimer: This document provides general guidance. Always consult the manufacturer's

Safety Data Sheet (SDS) and your institution's specific waste disposal protocols. A

downloadable SDS for a similar product is available from suppliers like Cayman Chemical.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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